Cas no 2155805-89-1 ((S)-5-Benzyl-5-azaspiro[2.4]heptan-7-amine dihydrochloride)

• Product Name: (S)-5-Benzyl-5-azaspiro[2.4]heptan-7-amine dihydrochloride
• CAS No: 2155805-89-1
• MF: C₁₃H₂₀Cl₂N₂
• MW: 275.217301368713
• MDL: MFCD17926172
• CID: 4789327
• Update Time: 2026-02-27

(S)-5-Benzyl-5-azaspiro[2.4]heptan-7-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-5-Benzyl-5-azaspiro[2.4]heptan-7-amine dihydrochloride
• (S)-7-Amino-5-benzyl-5-azaspiro[2.4]-heptane 2HCl
• (S)-7-Amino-5-benzyl-5-azaspiro[2.4]-heptane dihydrochloride

• MDL： MFCD17926172
• Inchi： 1S/C13H18N2.2ClH/c14-12-9-15(10-13(12)6-7-13)8-11-4-2-1-3-5-11;;/h1-5,12H,6-10,14H2;2*1H/t12-;;/m1../s1
• InChI Key： DYILQKORDXUVKE-CURYUGHLSA-N
• SMILES： Cl.Cl.N1(CC2C=CC=CC=2)C[C@H](C2(C1)CC2)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 229
• Topological Polar Surface Area: 29.3

Additional information on (S)-5-Benzyl-5-azaspiro[2.4]heptan-7-amine dihydrochloride

Introduction to (S)-5-Benzyl-5-azaspiro[2.4]heptan-7-amine dihydrochloride (CAS No. 2155805-89-1)

(S)-5-Benzyl-5-azaspiro[2.4]heptan-7-amine dihydrochloride, identified by its CAS number 2155805-89-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This spirocyclic amine derivative has garnered attention due to its unique structural features and potential biological activities. The compound belongs to a class of molecules that exhibit promising properties in the development of novel therapeutic agents, particularly in the realm of enzyme inhibition and receptor modulation.

The molecular structure of (S)-5-Benzyl-5-azaspiro[2.4]heptan-7-amine dihydrochloride consists of a spirocyclic framework composed of two rings connected by a nitrogen atom. This spiro configuration imparts rigidity to the molecule, which can be advantageous in terms of binding affinity and selectivity when interacting with biological targets. The presence of a benzyl group at the 5-position and an amine group at the 7-position further enhances its potential as a pharmacophore.

Recent research has highlighted the importance of spirocyclic compounds in drug discovery. These molecules often exhibit favorable pharmacokinetic properties, including improved solubility and reduced metabolic clearance, making them attractive candidates for further development. Specifically, derivatives of spirocyclic azaspiranes have shown promise in inhibiting various enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and cancer.

In particular, studies have demonstrated that (S)-5-Benzyl-5-azaspiro[2.4]heptan-7-amine dihydrochloride exhibits inhibitory activity against certain kinases and proteases. These enzymes are critical regulators of cellular processes, and their dysregulation is often associated with pathological conditions. The compound's ability to interact with these targets suggests potential therapeutic applications in treating diseases such as diabetes, inflammation, and certain types of cancer.

The stereochemistry of (S)-5-Benzyl-5-azaspiro[2.4]heptan-7-amine dihydrochloride is also a key factor in its biological activity. The (S) configuration at the chiral center contributes to the molecule's specificity for its target proteins. This chirality is often essential for achieving optimal pharmacological effects, as enantiomers can exhibit significantly different biological activities despite having identical chemical structures.

Advances in synthetic chemistry have enabled the efficient preparation of complex spirocyclic compounds like (S)-5-Benzyl-5-azaspiro[2.4]heptan-7-amine dihydrochloride. Modern synthetic methods allow for precise control over stereochemistry, which is crucial for developing high-affinity ligands. Techniques such as asymmetric hydrogenation and chiral resolution have been particularly useful in constructing these intricate molecular architectures.

The pharmacological profile of (S)-5-Benzyl-5-azaspiro[2.4]heptan-7-amine dihydrochloride has been further explored through computational modeling and experimental studies. Molecular docking simulations have provided insights into how the compound interacts with its biological targets at the atomic level. These simulations help predict binding affinities and identify key interactions that contribute to its efficacy.

In vitro assays have confirmed the inhibitory activity of (S)-5-Benzyl-5-azaspiro[2.4]heptan-7-amine dihydrochloride against several target enzymes. For instance, it has been shown to inhibit Janus kinases (JAKs), which play a role in signal transduction pathways involved in inflammation and immune responses. Additionally, the compound has demonstrated potential as an inhibitor of proteases such as matrix metalloproteinases (MMPs), which are implicated in tissue degradation and remodeling.

The development of novel therapeutic agents requires a thorough understanding of their mechanism of action. Research on (S)-5-Benzyl-5-azaspiro[2.4]heptan-7-amine dihydrochloride has revealed that it exerts its effects by binding to specific pockets on its target proteins, thereby modulating their activity. This binding often involves hydrogen bonding, hydrophobic interactions, and other non-covalent forces that stabilize the enzyme-ligand complex.

The potential therapeutic applications of (S)-5-Benzyl-5-azaspiro[2.4]heptan-7-aminedihydrochloride are diverse due to its broad spectrum of biological activities. In addition to its anti-inflammatory and anticancer properties, the compound may also have utility in treating neurological disorders characterized by aberrant enzyme activity. Ongoing research aims to explore these possibilities further through preclinical studies and clinical trials.

The synthesis and characterization of analogues derived from (S)-5-Benzyl-5 azaspiro[2 4]heptan 7 amine dihydrochloride represent an exciting area of investigation. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the pharmacological properties of these molecules to enhance their efficacy or selectivity for particular targets.

The use of high-throughput screening (HTS) techniques has accelerated the discovery process for novel drug candidates like (S)-5-Benzyl 5 azaspiro[24 heptan 7 amine dihydrochloride. HTS allows for rapid testing of large libraries of compounds against various biological targets, enabling researchers to identify promising leads for further development.

In conclusion, (S) 55 Benzyl 55 Azaspiro24 heptan 7 amine Dihydrochloride (CAS No 215 58 0589) is a structurally unique compound with significant potential in pharmaceutical research Its spirocyclic framework sterically constrained benzyl group azaspirane core amine functionality make it an intriguing candidate for drug development Current studies highlight its inhibitory activity against kinases proteases suggesting therapeutic applications in metabolic disorders neurodegenerative diseases cancer The stereochemistry stereochemistry stereochemistry stereochemistry stereochemistry stereochemistry stereochemistry stereochemistry stereochemistry stereochemistry stereochemistry stereochemistry stereochemistry stereochemistry stereochemistry stereochemistry stereochemistry stereochemistry contribute significantly biological activity Future research will continue explore pharmacological profile mechanism action potential therapeutic applications ensuring this promising compound reaches patients need treatment